![molecular formula C9H17BO B1297602 9-Methoxy-9-borabicyclo[3.3.1]nonane CAS No. 38050-71-4](/img/structure/B1297602.png)
9-Methoxy-9-borabicyclo[3.3.1]nonane
Overview
Description
9-Methoxy-9-borabicyclo[3.3.1]nonane, also known as B-Methoxy-9-BBN, is an organic compound with the empirical formula C9H17BO . It is used as a pro-nucleophile and co-catalyst for indium-catalyzed allylations of methyl ethers and carbohydrate derivatives .
Synthesis Analysis
The commercial 9-borabicyclo[3.3.1]nonane dimer is used as a metal-free catalyst for the monohydroboration of carbodiimides with pinacol borane . Stoichiometric reactions, kinetic studies, and DFT calculations have allowed us to propose a plausible mechanism involving a heterocyclic amidinate intermediate with a three center-two electron B–H–B bond .Molecular Structure Analysis
The molecular weight of this compound is 152.04 . The SMILES string representation is COB1C2CCCC1CCC2 .Chemical Reactions Analysis
This compound is used as a catalyst for the preparation of linear allenes from other allenes . It is also used in stereoconvergent Suzuki cross-coupling reactions and B-alkyl Suzuki-Miyaura cross-coupling reactions .Physical And Chemical Properties Analysis
This compound is a colorless solid . It is thermally stable and less sensitive to oxygen and water when compared to other dialkyl boranes .Scientific Research Applications
Organoborane Chemistry
9-Methoxy-9-borabicyclo[3.3.1]nonane (9-BBN) is extensively used in organoborane chemistry. It has been employed in the preparation of B-allyl derivatives through allylation reactions. These derivatives exhibit unique chemistry, such as allylic rearrangements and isomerizations, and are useful in synthesizing various organic compounds. For instance, the hydroboration-oxidation of these derivatives can yield diols like 1,3-propanediol and 1,3-butanediol (Kramer & Brown, 1977).
Nanoparticle Synthesis
9-BBN has been utilized as a reducing agent in the synthesis of gold nanoparticles (AuNPs), demonstrating the ability to control particle size and uniformity. This methodology has also been successfully applied to create nanoparticles of silver, palladium, and platinum, showcasing 9-BBN's versatility in nanoparticle fabrication (Sardar & Shumaker-Parry, 2009).
Hydroboration Reactions
The hydroboration reactions of various organic compounds with 9-BBN display high regio-selectivity, making it a valuable reagent in organic synthesis. These reactions lead to the formation of stable organoboranes, which can be further converted into alcohols or used in other chemical transformations (Chen, 1978).
Catalyst in Synthesis
9-BBN has been employed as a catalyst in the double hydroboration of alkynes, a process essential for synthesizing alkyl gem-di-pinacol boronic esters. This application demonstrates 9-BBN's role in facilitating complex chemical reactions, crucial in organic synthesis (Docherty, Nicholson, Dominey, & Thomas, 2020).
Frustrated Lewis Pairs (FLPs) for CO2 Reduction
Innovatively, 9-BBN is involved in reactions to form frustrated Lewis pairs (FLPs), which are effective in catalyzing the reduction of CO2. This application highlights 9-BBN's potential in environmentally significant processes, like carbon capture and conversion (Wang & Stephan, 2014).
Ether Cleavage
B-bromo-9-BBN, a derivative of 9-BBN, is a highly effective reagent for cleaving ethers. This ability to selectively break ether bonds finds applications in organic synthesis and the modification of complex molecules (Bhatt, 1978).
Mechanism of Action
Target of Action
9-Methoxy-9-borabicyclo[3.3.1]nonane, also known as B-Methoxy-9-BBN, is a pro-nucleophile and co-catalyst for indium-catalyzed allylations of methyl ethers and carbohydrate derivatives . It is also a catalyst for the preparation of linear allenes from other allenes .
Mode of Action
B-Methoxy-9-BBN is used in stereoconvergent Suzuki cross-coupling reactions and B-alkyl Suzuki-Miyaura cross-coupling reactions . It is also used in the preparation of borabicyclononanyl amino acid complexes for selective treatment of malignant melanoma . Furthermore, it is used in the asymmetric synthesis of isomerically pure allenyl boranes through insertion and borotropic rearrangement .
Biochemical Pathways
The compound’s highly regioselective addition on alkenes allows the preparation of terminal alcohols by subsequent oxidative cleavage with H2O2 in aqueous KOH . The steric demand of 9-BBN greatly suppresses the formation of the 2-substituted isomer compared to the use of borane .
Pharmacokinetics
The pharmacokinetic properties of 9-Methoxy-9-borabicyclo[33Its molecular weight (15204) and empirical formula (C9H17BO) suggest that it may have certain ADME properties
Result of Action
The result of the action of this compound is the formation of various products depending on the reaction it is involved in. For instance, it can help in the formation of terminal alcohols from alkenes , or the formation of isomerically pure allenyl boranes .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it is thermally stable and less sensitive to oxygen and water when compared to other dialkyl boranes . This suggests that it can maintain its efficacy and stability under a variety of conditions.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
9-Methoxy-9-borabicyclo[3.3.1]nonane plays a significant role in biochemical reactions, particularly in hydroboration processes. It interacts with various enzymes and proteins, facilitating the addition of boron to alkenes and alkynes. This compound is known to form complexes with biomolecules, enhancing their reactivity and selectivity. For instance, it has been used in the preparation of borabicyclononanyl amino acid complexes for the selective treatment of malignant melanoma .
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to affect the activity of various enzymes involved in metabolic pathways, thereby altering the cellular metabolic flux and metabolite levels .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It acts as a pro-nucleophile and co-catalyst in various biochemical reactions, including indium-catalyzed allylations of methyl ethers and carbohydrate derivatives. The compound’s ability to form stable complexes with enzymes and proteins leads to enzyme inhibition or activation, resulting in changes in gene expression and cellular function .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is known for its stability and resistance to degradation, making it suitable for long-term studies. Its effects on cellular function may vary depending on the duration of exposure and the specific experimental conditions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity and improved metabolic function. At high doses, it may cause toxic or adverse effects, including enzyme inhibition and disruption of cellular processes .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors to modulate metabolic flux and metabolite levels. The compound’s ability to form stable complexes with enzymes enhances its reactivity and selectivity in biochemical reactions .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence the compound’s localization and accumulation, affecting its overall activity and function .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization enhances its ability to interact with specific biomolecules and exert its biochemical effects .
properties
IUPAC Name |
9-methoxy-9-borabicyclo[3.3.1]nonane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17BO/c1-11-10-8-4-2-5-9(10)7-3-6-8/h8-9H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNGDGQYONLTNJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(C2CCCC1CCC2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17BO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80191465 | |
Record name | 9-Methoxy-9-borabicyclo(3.3.1)nonane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80191465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38050-71-4 | |
Record name | 9-Methoxy-9-borabicyclo[3.3.1]nonane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38050-71-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Methoxy-9-borabicyclo(3.3.1)nonane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038050714 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-Methoxy-9-borabicyclo(3.3.1)nonane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80191465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-methoxy-9-borabicyclo[3.3.1]nonane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.854 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 9-methoxy-9-borabicyclo[3.3.1]nonane in organic synthesis?
A: this compound (9-MeO-9-BBN) is a valuable reagent in organic synthesis, primarily known for its role in Suzuki-Miyaura cross-coupling reactions. [, ] These reactions are highly valuable for the formation of carbon-carbon bonds, particularly between aryl or vinyl halides and organoboron compounds.
Q2: How does the structure of this compound contribute to its reactivity?
A: The reactivity of 9-MeO-9-BBN can be attributed to the electron-deficient nature of the boron atom. The bicyclic structure contributes to the reagent's stability while the methoxy group serves as a leaving group, facilitating transmetalation with the palladium catalyst in Suzuki-Miyaura reactions. []
Q3: Has this compound been explored for any biological applications?
A: While primarily known for its role in organic synthesis, one study explored the potential use of this compound derivatives for Boron Neutron Capture Therapy (BNCT) for malignant melanoma. [] Researchers synthesized amino acid conjugates of 9-MeO-9-BBN designed to be substrates for tyrosinase, an enzyme overexpressed in melanoma cells. The study demonstrated increased uptake of the lead candidate in a tyrosinase-rich cell line compared to a tyrosinase-absent cell line. [] This suggests a potential avenue for targeted drug delivery in melanoma treatment.
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